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Compound of Interest

Compound Name: 5-Chloro-2,3-dimethylpyrazine
CAS No.: 59489-32-6
Cat. No.: B1590686
Get Quote
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An In-Depth Technical Guide to the Chemical Properties and Applications of 5-Chloro-2,3-
dimethylpyrazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Chloro-2,3-dimethylpyrazine (CAS No. 59489-32-6) is a halogenated pyrazine derivative
that serves as a critical and versatile intermediate in modern organic synthesis.[1] Its unique
electronic properties, stemming from the electron-deficient pyrazine core, render the chloro
substituent highly susceptible to a variety of chemical transformations. This guide provides a
comprehensive overview of its chemical identity, physicochemical properties, spectroscopic
signature, synthesis, and core reactivity. Furthermore, it details its applications as a building
block in pharmaceutical and materials science, alongside essential safety and handling
protocols, to provide a holistic resource for laboratory and development professionals.

Chemical Identity and Molecular Structure
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5-Chloro-2,3-dimethylpyrazine is an aromatic heterocycle. The pyrazine ring, an isomer of
diazine, contains two nitrogen atoms at positions 1 and 4.[2][3] This arrangement significantly
influences the molecule's electronic distribution and reactivity. The IUPAC name for this
compound is 5-chloro-2,3-dimethylpyrazine.[4]

Caption: Molecular structure and key identifiers of 5-Chloro-2,3-dimethylpyrazine.

Physicochemical Properties

The compound is typically encountered as a yellow oil or liquid under standard conditions.[1][4]
Its physical properties are summarized in the table below, providing essential data for
experimental design and process chemistry.

Property Value Source
Molecular Formula CeH7CIN2 [1114]
Molecular Weight 142.59 g/mol [4]
Physical Form Yellow Oil / Liquid [1][4]
Boiling Point 81°C @ 18 Torr [1]
Density 1.2 +0.1 g/cm?3 [1]
Flash Point 90.3+11.5°C [1]
Refractive Index 1.526 [1]
XLogP3 1.5 [1]
Topological Polar Surface Area  25.8 A2 [1]

Spectroscopic Characterization

Spectroscopic analysis is fundamental to confirming the identity and purity of 5-Chloro-2,3-
dimethylpyrazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The *H NMR spectrum provides a clear signature for the molecule's proton environment. The
two methyl groups and the lone aromatic proton are distinctly resolved.

e 'H NMR (400 MHz, CDCls):

o 0 8.32 (s, 1H): This singlet corresponds to the single proton on the pyrazine ring. Its
downfield chemical shift is characteristic of protons on electron-deficient aromatic rings.[1]

o & 2.54 (s, 6H): This singlet integrates to six protons, representing the two equivalent
methyl groups attached to the pyrazine ring.[1]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and isotopic pattern characteristic of a
monochlorinated compound.

o UPLC-MS: A peak is observed at m/z = 143, corresponding to the protonated molecule
[M+H]*.[1] The exact mass is 142.0298 Da.[1]

Synthesis and Reactivity

The utility of 5-Chloro-2,3-dimethylpyrazine in drug development stems from its predictable
synthesis and versatile reactivity.

Synthesis Protocol

A common and efficient laboratory-scale synthesis involves the chlorination of 2,3-
dimethylpyrazine 1-oxide using phosphorus oxychloride (POCIs).[1]

Expertise & Causality: The choice of POCIs is critical; it acts as both a chlorinating agent and a
dehydrating agent, converting the N-oxide into the corresponding chloro-substituted pyrazine.
The reaction proceeds via an electrophilic attack on the N-oxide oxygen, followed by
rearrangement and chloride attack.

Experimental Protocol: Synthesis from 2,3-Dimethylpyrazine 1-oxide[1]

o Preparation: Dissolve 2,3-Dimethylpyrazine 1-oxide (1.0 eq) in phosphorus oxychloride
(POCIs, ~8-10 eq) in a round-bottom flask equipped with a reflux condenser, under a
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nitrogen or argon atmosphere and with cooling (ice bath).

Reaction: Gradually heat the mixture to reflux and maintain for 2 hours. The reaction
progress can be monitored by Thin Layer Chromatography (TLC).

Quenching: After cooling the reaction mixture to room temperature, pour it slowly onto
crushed ice with vigorous stirring. This step hydrolyzes the excess POCIs and must be
performed cautiously in a well-ventilated fume hood due to the exothermic nature and
release of HCI gas.

Neutralization: Basify the aqueous mixture to a pH of approximately 8 using a saturated
potassium hydroxide (KOH) solution while maintaining cooling with an ice bath.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (EtOAc)
three times.

Workup: Combine the organic layers, dry over anhydrous sodium sulfate (NazS0Oa), filter, and
concentrate the solvent under reduced pressure.

Purification: Purify the resulting crude residue by column chromatography on silica gel
(eluent: petroleum ether/EtOAc gradient, e.g., 100:1 to 60:1) to yield 5-Chloro-2,3-
dimethylpyrazine as a yellow oil.[1]
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Caption: Workflow for the synthesis of 5-Chloro-2,3-dimethylpyrazine.
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Core Reactivity

The reactivity is dominated by the chloro substituent, which is activated by the electron-
withdrawing nature of the two nitrogen atoms in the pyrazine ring. This makes the carbon atom
attached to the chlorine electron-deficient and an excellent site for nucleophilic attack.

» Nucleophilic Aromatic Substitution (SNAr): The compound readily undergoes SNAr reactions
with a wide range of nucleophiles, including alcohols, amines, and thiols.[1] This allows for
the straightforward introduction of diverse functional groups, a key strategy in building
molecular libraries for drug discovery.

o Palladium-Catalyzed Cross-Coupling Reactions: It is an excellent substrate for modern
cross-coupling reactions such as Suzuki, Stille, and Buchwald-Hartwig aminations.[1] These
reactions are cornerstones of pharmaceutical chemistry, enabling the precise formation of
carbon-carbon and carbon-nitrogen bonds to construct complex molecular scaffolds.[5]

5-Chloro-2,3-dimethylpyrazine
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Caption: Key reactivity pathways for 5-Chloro-2,3-dimethylpyrazine.

Applications in Drug Development and Research
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The prevalence of chloro-containing molecules in FDA-approved drugs underscores the
importance of chlorinated intermediates.[6][7] 5-Chloro-2,3-dimethylpyrazine is a valuable
building block for creating libraries of pyrazine-containing compounds, which are themselves a
privileged scaffold in medicinal chemistry.[8] The pyrazine motif is found in numerous
biologically active molecules, and the ability to functionalize the 5-position via the chloro group
provides a direct route to novel chemical entities for screening and lead optimization.

Safety, Handling, and Storage

Proper handling of 5-Chloro-2,3-dimethylpyrazine is essential for laboratory safety. It is
classified as an irritant and requires careful management.

e GHS Classification:
o Signal Word: Warning[1][4]

o Hazard Statements: H315 (Causes skin irritation).[1] Other potential hazards based on
similar compounds and supplier information include H302 (Harmful if swallowed),
H319/H320 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[4]
[91[10]

o Precautionary Measures & Handling:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][9]

o

P264: Wash skin thoroughly after handling.[1][9]

o

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1][9]

o

Handle in a well-ventilated area, preferably a chemical fume hood.[11]

[¢]

Keep away from sources of ignition.[11]

o First Aid:

o If on Skin (P302+P352): Wash with plenty of soap and water. If irritation occurs, seek
medical advice.[1][9]
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o Ifin Eyes (P305+P351+P338): Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get
medical advice.[1][9]

o If Swallowed: Call a poison center or doctor if you feel unwell.[12]

o Storage:
o Store in a tightly closed container in a dry, well-ventilated place.[11]

o For long-term stability, storage under an inert atmosphere (e.g., Argon or Nitrogen) at
room temperature is recommended.[4]

Conclusion

5-Chloro-2,3-dimethylpyrazine is a high-value chemical intermediate whose properties are
well-defined by its structure. The interplay between the electron-deficient pyrazine ring and the
reactive chloro group provides a reliable and versatile platform for advanced organic synthesis.
A thorough understanding of its physicochemical properties, reactivity, and safety protocols, as
outlined in this guide, enables researchers and drug development professionals to effectively
and safely leverage this compound in the creation of novel and complex molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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